9-bromo-5-(2-chlorophenyl)-2-(4-chlorophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• IUPAC Name: 9-bromo-5-(2-chlorophenyl)-2-(4-chlorophenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C22H15BrCl2N2O/c23-14-7-10-21-17(11-14)20-12-19(13-5-8-15(24)9-6-13)26-27(20)22(28-21)16-3-1-2-4-18(16)25/h1-11,20,22H,12H2
• InChI Key: QSYACYUWZQHUCP-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=C(C=CC(=C3)Br)OC(N2N=C1C4=CC=C(C=C4)Cl)C5=CC=CC=C5Cl
• Molecular Formula: C22H15BrCl2N2O
• Molecular Weight: 474.2 g/mol
• CAS No.: 303104-54-3

Description

9-Bromo-5-(2-chlorophenyl)-2-(4-chlorophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a halogenated heterocyclic compound belonging to the pyrazolo[1,5-c][1,3]benzoxazine class. Its structure features a fused tricyclic system with a pyrazole ring connected to a benzoxazine moiety. Key substituents include:

• Bromine at position 9, which enhances electrophilicity and influences π-stacking interactions.
• 2-Chlorophenyl at position 5 and 4-chlorophenyl at position 2, contributing steric bulk and electronic effects via chlorine's electron-withdrawing nature.

The molecular formula is C₂₂H₁₄BrCl₂N₂O, with an average molecular mass of ~486.6 g/mol (calculated). The monoisotopic mass is approximately 483.941 Da (sum of exact atomic masses).

Biological Activity

The compound 9-bromo-5-(2-chlorophenyl)-2-(4-chlorophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a member of the benzoxazine family, known for its diverse biological activities. This article focuses on its biological properties, including anti-inflammatory, antimicrobial, and potential neuroprotective effects.

Structural Information

• Molecular Formula : C22H15BrCl2N2O
• SMILES : C1C2C3=C(C=CC(=C3)Br)OC(N2N=C1C4=CC=C(C=C4)Cl)C5=CC=CC=C5Cl
• InChIKey : QSYACYUWZQHUCP-UHFFFAOYSA-N

Biological Activity Overview

Research has indicated that benzoxazine derivatives exhibit a range of biological activities. The specific compound has been studied for its potential in the following areas:

1. Anti-inflammatory Activity

Benzoxazines are reported to possess significant anti-inflammatory properties. For instance, compounds within this class have shown to inhibit edema induced by carrageenan significantly. In studies involving similar compounds, percent inhibition ranged from 25% to 83.3%, with some derivatives achieving higher efficacy than standard anti-inflammatory agents like indomethacin .

2. Antimicrobial Activity

The antimicrobial effects of benzoxazines have been documented extensively. Compounds similar to 9-bromo-5-(2-chlorophenyl)-2-(4-chlorophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine have demonstrated activity against various bacterial strains:

• Effective against E. coli and S. aureus.
• Some derivatives showed activity against Bacillus subtilis and fungi such as Aspergillus niger.

A study reported that certain synthesized benzoxazine derivatives inhibited bacterial growth effectively, with zones of inhibition comparable to established antibacterial drugs .

Table 1: Biological Activities of Related Benzoxazine Compounds

Compound ID	Anti-inflammatory Activity (%)	Antimicrobial Activity (Zone of Inhibition mm)	Notes
Compound A	83.3	E. coli: 22 mm; S. aureus: 26 mm	Most potent in study
Compound B	65.0	Bacillus subtilis: 20 mm	Moderate activity
Compound C	57.0	Aspergillus niger: 18 mm	Effective antifungal

Case Studies

Case Study 1 : In a comparative study of various benzoxazine derivatives, compound (4j) exhibited the highest anti-inflammatory effect with an inhibition rate of 83.3% in edema models. This was significantly higher than the control group treated with indomethacin (79.5%) .

Case Study 2 : Another research effort synthesized multiple benzoxazine derivatives and evaluated their antimicrobial efficacy against clinical isolates of E. coli and S. aureus. The results indicated that several compounds showed significant zones of inhibition comparable to conventional antibiotics .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally related pyrazolo[1,5-c][1,3]benzoxazine derivatives, emphasizing substituent effects, molecular properties, and research findings:

Compound Name	Substituents (Position 5 / 2)	Molecular Formula	Average Mass (g/mol)	Key Properties/Notes	Reference(s)
9-Bromo-5-(2-chlorophenyl)-2-(4-chlorophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine (Target)	2-ClPh / 4-ClPh	C₂₂H₁₄BrCl₂N₂O	486.6 (calc.)	Hypothesized higher lipophilicity due to dual chloro substituents.	-
9-Bromo-2-(4-methylphenyl)-5-(4-nitrophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	4-NO₂Ph / 4-MePh	C₂₃H₁₈BrN₃O₃	464.319	Nitro group increases reactivity; used in crystallography studies.
9-Bromo-5-(3-chlorophenyl)-2-(2-naphthyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	3-ClPh / 2-naphthyl	C₂₅H₁₇BrClN₂O	491.8 (calc.)	Enhanced π-π interactions from naphthyl group; explored in ligand design.
9-Bromo-5-(4-fluorophenyl)-2-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	4-FPh / 4-MePh	C₂₃H₁₇BrFN₂O	437.304	Fluorine improves metabolic stability; studied for CNS activity.
9-Chloro-5-(2,4-dichlorophenyl)-2-(4-fluorophenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	2,4-Cl₂Ph / 4-FPh	C₂₂H₁₄Cl₃FN₂O	447.717	Trihalogenation increases steric hindrance; potential antimicrobial applications.
5-[4-(Benzyloxy)phenyl]-9-bromo-2-(4-ethoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	4-(BnO)Ph / 4-EtOPh	C₃₂H₂₆BrN₂O₃	581.4 (calc.)	Ethoxy and benzyloxy groups enhance solubility; used in polymer research.

Key Trends from Comparative Analysis:

Electronic Effects: Electron-withdrawing groups (e.g., -NO₂ in , -Cl in ) increase electrophilicity, favoring nucleophilic substitution reactions. Electron-donating groups (e.g., -OEt in , -Me in ) improve solubility but reduce metabolic stability.

Steric and π-Interactions: Bulky substituents like 2-naphthyl enhance π-stacking in crystal lattices, critical for material science applications.

Pharmacological Potential: Fluorinated analogs (e.g., ) show improved blood-brain barrier penetration due to fluorine's small size and high electronegativity. Bromine at position 9 is conserved across analogs, suggesting its role in binding to halogen-bonding protein pockets .